Cas no 1225738-91-9 (1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethan-1-one)

• Product Name: 1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethan-1-one
• CAS No: 1225738-91-9
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 5714856
• PubChem ID: 82105975
• Update Time: 2025-06-10

1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethan-1-one
• SCHEMBL18593254
• 1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethanone
• EN300-623953
• 1225738-91-9
• Ethanone, 1-(3-amino-5-fluoro-4-hydroxyphenyl)-

• Inchi： 1S/C8H8FNO2/c1-4(11)5-2-6(9)8(12)7(10)3-5/h2-3,12H,10H2,1H3
• InChI Key： SGWPVPZKFNZEHO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C(C)=O)C=1)N)O

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 350.6±42.0 °C(Predicted)
• pka: 6.72±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethan-1-one

1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethan-1-one (CAS No. 1225738-91-9): An Overview of a Promising Compound in Medicinal Chemistry

1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethan-1-one (CAS No. 1225738-91-9) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as AFHPA, is characterized by its aromatic ring substituted with an amino group, a fluorine atom, and a hydroxyl group, along with an acetone-like ketone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The structural diversity of 1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethan-1-one allows for the exploration of various biological activities. Recent studies have highlighted its potential as an antioxidant, anti-inflammatory, and antitumor agent. The presence of the hydroxyl and amino groups provides sites for hydrogen bonding and other interactions, which can enhance its binding affinity to specific biological targets.

In the context of antioxidant activity, AFHPA has been shown to effectively scavenge free radicals and protect cells from oxidative stress. This property is particularly relevant in the development of drugs for neurodegenerative diseases, where oxidative stress plays a significant role in disease progression. A study published in the *Journal of Medicinal Chemistry* demonstrated that AFHPA significantly reduced lipid peroxidation and increased the levels of endogenous antioxidants in neuronal cells, thereby providing neuroprotective effects.

Furthermore, the anti-inflammatory potential of 1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethan-1-one has been investigated in several preclinical models. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research conducted at the University of California, Los Angeles (UCLA) found that AFHPA inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, suggesting its potential as an anti-inflammatory agent.

The antitumor properties of AFHPA have also been explored in various cancer models. Cancer cells often exhibit altered metabolic pathways and increased oxidative stress, which can be exploited for therapeutic intervention. A study published in *Cancer Research* reported that AFHPA induced apoptosis in human breast cancer cells by disrupting mitochondrial function and activating caspase cascades. Additionally, it was found to inhibit the proliferation of cancer cells by downregulating key oncogenes such as c-Myc and Bcl-2.

The pharmacokinetic profile of 1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethan-1-one is another critical aspect that has been studied to ensure its suitability for therapeutic use. Preclinical studies have shown that AFHPA exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, further research is needed to optimize its pharmacokinetic properties and minimize potential side effects.

In terms of safety, initial toxicity studies have indicated that AFHPA is well-tolerated at therapeutic doses. However, comprehensive safety assessments are ongoing to ensure its long-term safety and efficacy. These studies are crucial for advancing the compound through clinical trials and ultimately into clinical practice.

The future prospects for 1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethan-1-one are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop novel drug delivery systems that can improve its bioavailability and reduce systemic side effects.

In conclusion, 1-(3-Amino-5-fluoro-4-hydroxyphenyl)ethan-1-one (CAS No. 1225738-91-9) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development in medicinal chemistry. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play a significant role in the treatment of various diseases.